1-Iodo-4-(2-methyl-1-methylene-propyl)-benzene

• Molecular Formula: C11H13I
• Molecular Weight: 272.12 g/mol
• IUPAC Name: 1-iodo-4-(3-methylbut-1-en-2-yl)benzene
• InChI: InChI=1S/C11H13I/c1-8(2)9(3)10-4-6-11(12)7-5-10/h4-8H,3H2,1-2H3
• InChI Key: MFPLSCTVTLHPIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=C)C1=CC=C(C=C1)I

Description

1-Iodo-4-(2-methyl-1-methylene-propyl)-benzene is a useful research compound. Its molecular formula is C11H13I and its molecular weight is 272.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7.07 g (20 mmol) of methyltriphenylphosphonium bromide in 50 mL of dry THF at 0° C. were added t-BuLi of (14.7 ml, 1.5 M in hexane) and the solution turned brown. After 1 hour of stirring at 0° C., the crude 1-(4-Iodo-phenyl)-2-methyl-propan-1-one from the last step in 20 mL of THF were added dropwise and the solution was stirred for 14 hours at room temperature. After cooling to ca. 20° C., 52 mL of water were added and the solution was extracted with dichloromethane (3×50 mL). The organic layer was dried over MgSO4 and the solvent was removed to give the crude title compound as white solid. The product was used for the next step without further purification.